Cas no 116114-59-1 (3-(3-methylphenyl)pyrazin-2-amine)
116114-59-1 structure
Product Name:3-(3-methylphenyl)pyrazin-2-amine
CAS No:116114-59-1
MF:C11H11N3
MW:185.225141763687
CID:2614108
PubChem ID:13861973
Update Time:2025-04-21
3-(3-methylphenyl)pyrazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methylphenyl)pyrazin-2-amine
- AKOS014777080
- 116114-59-1
- DTXSID40551400
-
- Inchi: 1S/C11H11N3/c1-8-3-2-4-9(7-8)10-11(12)14-6-5-13-10/h2-7H,1H3,(H2,12,14)
- InChI Key: BXLHLWLGHGGRHE-UHFFFAOYSA-N
- SMILES: N1C=CN=C(C=1C1=CC=CC(C)=C1)N
Computed Properties
- Exact Mass: 185.095297364Da
- Monoisotopic Mass: 185.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.8Ų
3-(3-methylphenyl)pyrazin-2-amine Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
116114-59-1 (3-(3-methylphenyl)pyrazin-2-amine) Related Products
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